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Compound of Interest

1-Phenylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No. B072580

This guide provides a comprehensive technical overview of 1-Phenylcyclohexanecarboxylic
acid, a molecule of significant interest in synthetic chemistry and as a structural scaffold in drug
discovery. Designed for researchers, scientists, and drug development professionals, this
document delves into the core chemical principles, synthesis pathways, and robust analytical
methodologies required for its characterization. The narrative emphasizes the causality behind
experimental choices, ensuring a blend of theoretical knowledge and practical, field-proven
insights.

Introduction and Significance

1-Phenylcyclohexanecarboxylic acid (CAS No: 1135-67-7) is a carboxylic acid featuring a
phenyl group and a carboxylic acid moiety attached to the same carbon of a cyclohexane ring.
[1][2] This unique quaternary carbon substitution imparts significant steric and electronic
properties to the molecule. Its rigid, three-dimensional structure makes it a valuable building
block in medicinal chemistry. Derivatives of this scaffold have been explored for their potential
as potent and selective ligands for various biological targets, including sigma 1 receptors and
melanocortin receptors, indicating its utility in developing novel therapeutics.[3][4]

Chemical Structure and Physicochemical Properties
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The foundational aspect of any chemical entity is its structure, which dictates its physical
properties and chemical reactivity.

Molecular Structure

The IUPAC name for the compound is 1-phenylcyclohexane-1-carboxylic acid.[1] It consists of
a cyclohexane ring, a phenyl group, and a carboxylic acid functional group, all attached to the
C1 position of the cyclohexane ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8057277/
https://pubmed.ncbi.nlm.nih.gov/8057277/
https://www.benchchem.com/product/b072580#1-phenylcyclohexanecarboxylic-acid-chemical-structure-and-analysis
https://www.benchchem.com/product/b072580#1-phenylcyclohexanecarboxylic-acid-chemical-structure-and-analysis
https://www.benchchem.com/product/b072580#1-phenylcyclohexanecarboxylic-acid-chemical-structure-and-analysis
https://www.benchchem.com/product/b072580#1-phenylcyclohexanecarboxylic-acid-chemical-structure-and-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

